Serotonin hydrochloride

Specification

• CAS No.: 153-98-0
• Molecular Formula: C10H13ClN2O
• Molecular Weight: 212.67 g/mol
• IUPAC Name: 3-(2-aminoethyl)-1H-indol-5-ol;hydrochloride
• Standard InChI: InChI=1S/C10H12N2O.ClH/c11-4-3-7-6-12-10-2-1-8(13)5-9(7)10;/h1-2,5-6,12-13H,3-4,11H2;1H
• Standard InChI Key: MDIGAZPGKJFIAH-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1O)C(=CN2)CCN.Cl
• Canonical SMILES: C1=CC2=C(C=C1O)C(=CN2)CCN.Cl
• Appearance: Assay:≥98%A crystalline solid

Introduction

Chemical Identity and Properties

Serotonin hydrochloride (CAS 153-98-0) is characterized by specific chemical and physical properties that make it suitable for various research applications. The compound is biochemically derived from the amino acid tryptophan and exists as the hydrochloride salt of serotonin.

Basic Chemical Information

The compound has a molecular formula of C10H13ClN2O with a molecular weight of 212.68 g/mol. It is commonly known by several synonyms including 5-hydroxytryptamine hydrochloride, 3-(2-aminoethyl)-1H-indol-5-ol hydrochloride, and serotonin HCl. The IUPAC name for the compound is 3-(2-aminoethyl)-1H-indol-5-ol;hydrochloride.

Physical Properties

Serotonin hydrochloride appears as a white to off-white powder. It demonstrates specific melting point characteristics, though different sources report slightly varying ranges: 149-154°C and 167-172°C. The compound is notably hygroscopic and light sensitive, requiring proper storage conditions to maintain stability. It is incompatible with strong oxidizing agents, necessitating careful handling in laboratory settings.

Solubility Profile

The solubility properties of serotonin hydrochloride are crucial for its application in experimental settings:

Solvent	Solubility
Water	17 mg/mL
DMSO	100 mM
Alcohol	Soluble
Hydrochloric acid	Soluble
Ether	Insoluble
Chloroform	Insoluble

This solubility profile enables researchers to prepare various concentrations for experimental work.

Biological Function and Mechanisms

Serotonin hydrochloride functions as an endogenous agonist at 5-HT receptors and serves as a substrate for 5-HT transporters, playing vital roles in numerous physiological processes.

Distribution in Human Body

In the human body, serotonin is primarily located in:

• Central nervous system (CNS) - produced by serotonergic neurons

• Gastrointestinal tract - particularly in enterochromaffin cells (also known as "Kulchitsky cells")

• Platelets - where it assists in wound healing processes

This distribution pattern explains its diverse physiological effects throughout multiple body systems.

Physiological Roles

Serotonin hydrochloride is involved in regulating numerous physiological functions and behavioral processes including:

• Mood regulation and emotional states

• Cognitive processes

• Personality expression

• Sleep-wake cycles

• Appetite control

• Emesis (vomiting reflex)

• Sexual function and behavior

The compound also functions as a growth factor in certain cell types and facilitates wound healing processes when acting in conjunction with platelets. This multifunctional nature makes it a critical component in understanding human physiology and pathology.

Research Applications

Serotonin hydrochloride has become an invaluable tool in neuroscience research, pharmacology, and related fields due to its central role in numerous physiological processes.

Neurotransmitter Studies

As an endogenous neurotransmitter, serotonin hydrochloride is frequently used in research focused on understanding neural communication mechanisms. Researchers utilize the compound to study receptor binding, signal transduction pathways, and neurotransmitter release and reuptake processes. These studies provide essential insights into brain function and neurological disorders.

Behavioral and Psychiatric Research

Given serotonin's established role in mood regulation, cognition, and personality expression, serotonin hydrochloride is extensively used in research concerning:

• Depression and anxiety disorders

• Obsessive-compulsive behaviors

• Sleep disorders

• Appetite regulation

• Cognitive function

These applications make it a crucial compound for developing and testing psychiatric medications and understanding behavioral pathologies.

Zeolite Interaction Research

Recent studies have examined the interaction between serotonin hydrochloride and natural zeolites, revealing interesting adsorption and release characteristics that may have therapeutic implications.

Adsorption Characteristics

Research conducted with natural Cuban zeolite containing clinoptilolite and mordenite demonstrated significant adsorption capabilities for serotonin hydrochloride. The investigated zeolites adsorbed approximately 14 mg of serotonin hydrochloride per gram of zeolite. This interaction occurred without altering the molecular structure of serotonin hydrochloride, as confirmed by UV-Vis spectroscopy analysis.

pH Influence on Adsorption

The adsorption capacity showed slight variations at different pH levels:

pH Level	Adsorption (mg/g)
5	13.70
7	14.05
9	12.57

These findings indicate that the adsorption process is relatively stable across physiologically relevant pH ranges, though slightly favoring neutral conditions.

Release Characteristics

The release studies revealed that most of the adsorbed serotonin hydrochloride remained bound to the zeolite regardless of solution pH. The amount of serotonin hydrochloride that remained bound after release experiments was:

pH Level	Bound Serotonin Hydrochloride (mg/g)
5	12.31
7	12.26
9	11.19

This strong retention suggests potential applications in controlling serotonin levels within the human gut.

Comparison Between Zeolite Types

Different zeolite frameworks demonstrated varying adsorption and release characteristics:

Zeolite Type	Amount Adsorbed (mg/g)	Remaining After Release (mg/g)	Released (%)
Mordenite	16.66	15.39	7.60
Clinoptilolite	14.99	14.43	3.70
DETOXSAN	14.06	12.27	12.70

These differences highlight the potential for selecting specific zeolite types for particular therapeutic applications.

Supplier	Product Description	Quantity	Price (USD)
Sigma-Aldrich	Serotonin hydrochloride powder	25 mg	$50.30
Sigma-Aldrich	Serotonin hydrochloride powder	1 g	$847.00
TCI Chemical	Serotonin Hydrochloride >97.0%(T)	5 g	$504.00
TCI Chemical	Serotonin Hydrochloride >97.0%(T)	25 g	$855.00
Alfa Aesar	Serotonin hydrochloride, 98%	1 g	$126.00
Santa Cruz Biotechnology	Serotonin hydrochloride	100 mg	$116.00
Santa Cruz Biotechnology	Serotonin hydrochloride	1 g	$183.00

This price structure reflects both the compound's importance in research and the varying purities and packaging formats available.